
FTY720-Mitoxy solubility and stability in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FTY720-Mitoxy

Cat. No.: B14752855 Get Quote

Technical Support Center: FTY720-Mitoxy
This technical support guide provides detailed information on the solubility and stability of

FTY720-Mitoxy in Dimethyl Sulfoxide (DMSO), offering troubleshooting advice and frequently

asked questions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is FTY720-Mitoxy?

FTY720-Mitoxy is a derivative of the immunosuppressive drug FTY720 (Fingolimod).[1][2]

Unlike its parent compound, FTY720-Mitoxy is not phosphorylated in the body and therefore

does not act on sphingosine 1-phosphate (S1P) receptors, meaning it does not have the same

immunosuppressive effects.[1][2][3] Its molecular weight is 704.72 g/mol .[4]

Q2: How soluble is FTY720-Mitoxy in DMSO?

While specific quantitative solubility data for FTY720-Mitoxy in DMSO is not readily available in

the provided search results, the parent compound FTY720 and its other derivatives are highly

soluble in DMSO. This suggests a high likelihood of good solubility for FTY720-Mitoxy as well.

For reference, the solubility of FTY720 in DMSO has been reported to be at least 20 mg/mL

and as high as 100 mg/mL.[5][6] Another derivative, azido-FTY720, also shows solubility

around 20 mg/mL in DMSO.[7]

Q3: How stable is FTY720-Mitoxy in solution?
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FTY720-Mitoxy has been demonstrated to be a stable compound in solution.[2][8] Studies

using Liquid Chromatography-Mass Spectrometry (LC-MS/MS) have confirmed its stability

under various conditions:

When freshly prepared.[2][8]

After long-term storage of 3 years at -20°C.[2][8]

After incubation for 42 days at 37°C (body temperature).[8]

Q4: What are the recommended storage conditions for FTY720-Mitoxy in DMSO?

For long-term storage, it is recommended to store FTY720-Mitoxy as a solid at -20°C, where it

should be stable for at least two years.[5][7] Once dissolved in DMSO, the stock solution

should be stored at -20°C or -80°C.[6] A study on various compounds in DMSO showed no

significant loss after 11 freeze/thaw cycles, suggesting good stability with repeated use if

handled properly.[9]

Q5: How should I prepare a stock solution of FTY720-Mitoxy in DMSO?

To prepare a stock solution, dissolve the FTY720-Mitoxy solid in newly opened, high-purity

(hygroscopic) DMSO.[6] To aid dissolution, you can warm the solution gently to 37°C or use an

ultrasonic bath.[10] It is advisable to purge the solvent with an inert gas like nitrogen or argon

before adding it to the compound to minimize oxidation.[5][7]

Data Presentation
Table 1: Solubility of FTY720 and its Derivatives in Organic Solvents

Compound Solvent Reported Solubility

FTY720 (Fingolimod) DMSO ≥ 100 mg/mL (290.76 mM)[6]

FTY720 (Fingolimod) DMSO >10 mM[10]

FTY720 (Fingolimod)
DMSO, Ethanol, Dimethyl

Formamide
At least 20 mg/mL[5]

Azido-FTY720 DMSO, Dimethyl Formamide Approximately 20 mg/mL[7]
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Troubleshooting Guide
Issue Possible Cause Recommended Solution

Precipitation in stock solution

upon freezing

The concentration may be too

high, exceeding the solubility

limit at low temperatures.

Gently warm the solution to

37°C and vortex or sonicate

until the compound is fully

redissolved before use.[10]

Consider preparing a slightly

less concentrated stock

solution for long-term storage.

Difficulty dissolving the

compound

The compound may require

energy to dissolve fully, or the

DMSO may have absorbed

water.

Use an ultrasonic bath or

gently warm the solution.[10]

Ensure you are using newly

opened, anhydrous-grade

DMSO as absorbed water can

affect solubility.[6][9]

Observed degradation or loss

of activity

The stock solution may have

been stored improperly or

subjected to excessive freeze-

thaw cycles. The presence of

water in DMSO can also lead

to degradation of some

compounds.[9]

Aliquot the stock solution into

smaller, single-use volumes to

minimize freeze-thaw cycles.

Store aliquots at -80°C for

maximum stability.[6] Always

use anhydrous DMSO.

Inconsistent experimental

results

This could be due to

inaccurate concentration of the

stock solution or degradation.

Re-verify the concentration of

your stock solution. If possible,

perform an analytical check

like LC-MS to confirm the

integrity of the compound.[8]

Prepare a fresh stock solution

from solid compound.

Experimental Protocols
Protocol 1: Preparation of a 10 mM FTY720-Mitoxy Stock Solution in DMSO
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Preparation: Allow the vial of solid FTY720-Mitoxy (MW: 704.72 g/mol ) to equilibrate to

room temperature before opening to prevent condensation.

Weighing: Accurately weigh out the desired amount of FTY720-Mitoxy powder in a sterile

microcentrifuge tube. For example, weigh 7.05 mg to make 1 mL of a 10 mM solution.

Solvent Addition: Add the appropriate volume of new, anhydrous-grade DMSO to the tube.

(e.g., 1 mL for 7.05 mg of compound).

Dissolution: Vortex the solution thoroughly. If the compound does not dissolve completely,

place the tube in an ultrasonic bath for 5-10 minutes or warm it at 37°C for 10 minutes,

vortexing intermittently until the solid is fully dissolved.[10]

Storage: Once fully dissolved, the stock solution can be divided into smaller, single-use

aliquots. Store these aliquots in tightly sealed vials at -20°C or -80°C for long-term stability.

[6]
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Preparation Workflow

Start: Solid FTY720-Mitoxy

Weigh Compound

Add Anhydrous DMSO
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Visually Confirm Complete Dissolution
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Aliquot into Single-Use Tubes
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End: Ready-to-use Stock

Click to download full resolution via product page

Caption: Workflow for preparing FTY720-Mitoxy stock solution in DMSO.
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Caption: Comparative signaling pathways of FTY720 and FTY720-Mitoxy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. FTY720-Mitoxy reduces synucleinopathy and neuroinflammation, restores behavior and
mitochondria function, and increases GDNF expression in Multiple System Atrophy mouse
models - PubMed [pubmed.ncbi.nlm.nih.gov]

2. FTY720-Mitoxy Reduces Synucleinopathy and Neuroinflammation, Restores Behavior and
Mitochondria Function, and Increases GDNF Expression In Multiple System Atrophy Mice -
PMC [pmc.ncbi.nlm.nih.gov]

3. FTY720-Mitoxy Reduces Toxicity Associated with α-Synuclein and Oxidative Stress by
Increasing Trophic Factor Expression and Myelin Protein in OLN-93 Oligodendroglia Cell
Cultures - PMC [pmc.ncbi.nlm.nih.gov]

4. Preclinical Metabolism, Pharmacokinetics and In Vivo Analysis of New Blood-Brain-Barrier
Penetrant Fingolimod Analogues: FTY720-C2 and FTY720-Mitoxy | PLOS One
[journals.plos.org]

5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

6. medchemexpress.com [medchemexpress.com]

7. cdn.caymanchem.com [cdn.caymanchem.com]

8. researchgate.net [researchgate.net]

9. Studies on repository compound stability in DMSO under various conditions - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. apexbt.com [apexbt.com]

To cite this document: BenchChem. [FTY720-Mitoxy solubility and stability in DMSO].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14752855#fty720-mitoxy-solubility-and-stability-in-
dmso]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b14752855?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/31751571/
https://pubmed.ncbi.nlm.nih.gov/31751571/
https://pubmed.ncbi.nlm.nih.gov/31751571/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8021391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8021391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8021391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6745250/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6745250/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6745250/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0162162
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0162162
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0162162
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/10006292.pdf
https://www.medchemexpress.com/Fingolimod-hydrochloride.html
https://cdn.caymanchem.com/cdn/insert/10008612.pdf
https://www.researchgate.net/figure/FTY720-Mitoxy-is-stable-in-solution-present-in-mitochondria-and-retains-activity-after_fig1_337353751
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://www.apexbt.com/downloader/document/A8548/Datasheet.pdf
https://www.benchchem.com/product/b14752855#fty720-mitoxy-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b14752855#fty720-mitoxy-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b14752855#fty720-mitoxy-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b14752855#fty720-mitoxy-solubility-and-stability-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14752855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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